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Cat. No.: B1175173 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: ANC1 (also known as TAF14, TFG3), a key transcriptional coactivator in

Saccharomyces cerevisiae, represents a critical nexus in the regulation of gene expression. As

a member of the YEATS protein family, ANC1 functions as a shared subunit across at least

seven major protein complexes, including general transcription factors (TFIID, TFIIF), ATP-

dependent chromatin remodelers (SWI/SNF, RSC, INO80), and histone acetyltransferase

(HAT) complexes (SAGA, NuA3). This unique position allows it to integrate signals from

chromatin structure directly with the transcriptional machinery. This guide details the molecular

architecture of ANC1, its mechanism of action at promoters, its quantitative impact on the

transcriptome, and key experimental protocols for its study. Understanding the multifaceted role

of ANC1 provides a framework for dissecting the complex interplay between chromatin

dynamics and transcription, with implications for therapeutic strategies targeting epigenetic

reader domains.

Molecular Architecture and Domain Function
ANC1's function is largely dictated by its distinct protein domains, primarily the N-terminal

YEATS domain and a C-terminal ET domain.

The YEATS Domain: This is an evolutionarily conserved module that functions as an

epigenetic "reader."[1] The YEATS domain of ANC1 specifically recognizes and binds to

acylated histone tails, demonstrating a preference for crotonylated lysine (Kcr) over

acetylated lysine (Kac).[2] This interaction provides a direct link between specific metabolic
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states (as cellular crotonyl-CoA levels fluctuate) and gene regulation, allowing ANC1-

containing complexes to be targeted to specific chromatin regions.[2]

The ET Domain: The C-terminal region of ANC1 contains an ET domain, which is crucial for

its incorporation into various protein complexes.[1] This domain mediates the stable protein-

protein interactions necessary for ANC1 to serve as a shared, integral subunit.

A Shared Subunit: ANC1's Role in Core
Transcriptional Complexes
ANC1 is unique in its ability to bridge multiple core transcriptional regulatory complexes,

positioning it as a master integrator of their functions.[3][4] It physically associates with at least

seven distinct complexes involved in RNA Polymerase II-mediated transcription.[1][3]

Key ANC1-Containing Complexes:

General Transcription Factors (GTFs):

TFIID: ANC1 (as Taf14) is a bona fide TBP-associated factor (TAF). Its stable

incorporation into TFIID is mediated by the C-terminus of Taf2.[5]

TFIIF: ANC1 interacts with the Tfg1 subunit of TFIIF.[6]

Chromatin Remodeling Complexes:

SWI/SNF & RSC: These complexes use ATP hydrolysis to reposition or eject

nucleosomes, and ANC1 is a key subunit.[1]

INO80: This complex is involved in DNA repair and transcription, and ANC1 interacts

directly with its catalytic Ino80 subunit.[6]

Histone Acetyltransferase (HAT) Complexes:

SAGA (Spt-Ada-Gcn5 Acetyltransferase): ANC1 is a component of this major HAT

complex, which acetylates histones H3 and H2B.[7][8]
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NuA3: This complex specifically acetylates histone H3, and ANC1 interacts with its

catalytic subunit, Sas3.[6]

Core Protein

General Transcription Factors Chromatin Remodelers Histone Modifiers

ANC1 / Taf14

TFIID TFIIF SWI/SNF RSC INO80 SAGA NuA3

Gene Promoter

ANC1-Containing Complex (e.g., SAGA)

Activator
Protein

UAS

ANC1
(YEATS Domain)

Nucleosome
(Histone Tails)

TATA Box

PIC Assembly &
Transcription

Exposed

2. Binds Acyl-Histone

HAT
(e.g., Gcn5)

4. Facilitates

3a. Acetylates

Remodeler
Subunit

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://en.bio-protocol.org/en/bpdetail?id=250&type=0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Yeast Culture (e.g., Galactose-induced)

1. Cross-linking
(Formaldehyde)

2. Cell Lysis
(Bead Beating)

3. Chromatin Shearing
(Sonication to 100-500 bp)

4. Immunoprecipitation
(Add anti-ANC1 antibody,

incubate with Protein A/G beads)

5. Wash & Elute
(Remove non-specific DNA)

6. Reverse Cross-links
(Heat, Proteinase K)

7. DNA Purification

8. Analysis
(qPCR with primers for

target & control loci)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1175173?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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